Cas no 944900-73-6 (6-methoxy-1h-pyrrolo[2,3-b]pyridine-3-carbaldehyde)

• Product Name: 6-methoxy-1h-pyrrolo[2,3-b]pyridine-3-carbaldehyde
• CAS No: 944900-73-6
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• MDL: MFCD10697641
• CID: 1987227
• PubChem ID: 46856476
• Update Time: 2025-10-29

6-methoxy-1h-pyrrolo[2,3-b]pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-1h-pyrrolo[2,3-b]pyridine-3-carbaldehyde
• 6-methoxy-1H-pyrrolo[2,3-b]pyridine-3-carboxaldehyde
• SBB069719
• AB60137
• KB-45610
• FT-0652929
• 6-METHOXY-7-AZAINDOLE-3-CARBALDEHYDE
• 6-Methoxy-1H-pyrrolo[2,3-b]pyridine-3-carboxaldehyde (ACI)
• 944900-73-6
• SY322076
• DB-079924
• CS-0050182
• AKOS006305567
• P16152
• MFCD10697641
• AS-53166
• DTXSID70676872

• MDL： MFCD10697641
• Inchi： 1S/C9H8N2O2/c1-13-8-3-2-7-6(5-12)4-10-9(7)11-8/h2-5H,1H3,(H,10,11)
• InChI Key： NBQVQGUZQTWSBV-UHFFFAOYSA-N
• SMILES： O=CC1C2C(=NC(=CC=2)OC)NC=1

Computed Properties

• Exact Mass: 176.058577502g/mol
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 6-methoxy-1h-pyrrolo[2,3-b]pyridine-3-carbaldehyde

6-Methoxy-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde (CAS No. 944900-73-6): A Comprehensive Overview

6-Methoxy-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde (CAS No. 944900-73-6) is a heterocyclic organic compound with significant potential in pharmaceutical and agrochemical research. This compound belongs to the pyrrolopyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of both methoxy and aldehyde functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for 6-methoxy-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde has increased due to its applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for kinase inhibitors and anticancer agents, aligning with current trends in personalized medicine and targeted therapies. The compound's unique structure allows for modifications that can enhance bioavailability and selectivity, making it valuable for modern pharmaceutical development.

The synthesis of 6-methoxy-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde typically involves multi-step organic reactions, including Vilsmeier-Haack formylation and nucleophilic substitution. Its CAS number 944900-73-6 serves as a unique identifier in chemical databases, facilitating procurement and regulatory compliance. The compound's purity and stability are critical factors for researchers, with HPLC and NMR being standard analytical techniques for quality control.

From a commercial perspective, 6-methoxy-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde is gaining attention in the fine chemicals market. Suppliers are expanding their catalogs to include this compound, responding to growing interest from academic institutions and pharmaceutical companies. The global market for such specialized intermediates is projected to grow, driven by increased R&D investment in small molecule therapeutics and bioconjugation techniques.

Environmental and safety considerations for handling 6-methoxy-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde follow standard laboratory protocols. While not classified as hazardous under current regulations, proper storage conditions (typically 2-8°C under inert atmosphere) are recommended to maintain its stability. The compound's aldehyde group makes it reactive toward nucleophiles, suggesting potential applications in click chemistry and biomolecule labeling - areas currently experiencing rapid growth in chemical biology research.

Future research directions for CAS 944900-73-6 may explore its utility in metal-organic frameworks (MOFs) or as a precursor for fluorescent probes, addressing current scientific interests in materials science and bioimaging. The compound's structural features position it well for these emerging applications, particularly in developing new sensor technologies and diagnostic tools.

For researchers seeking 6-methoxy-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde suppliers, it's essential to verify certificates of analysis and consider scalability options. The compound's price varies based on purity (typically 95-98%) and quantity, with custom synthesis services becoming increasingly available to meet specific research requirements. Documentation including MSDS and spectral data should accompany all purchases for regulatory and research integrity purposes.

In conclusion, 6-methoxy-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde represents an important chemical entity with expanding applications across multiple scientific disciplines. Its value as a synthetic intermediate continues to grow alongside advancements in medicinal chemistry and material science, making it a compound worth monitoring in the evolving landscape of specialty chemicals.